(2E,3E)-1-{[1,1'-biphenyl]-4-yl}-2-[2-(3,4-dimethylphenyl)hydrazin-1-ylidene]-3-(methoxyimino)propan-1-one

• IUPAC Name: (2E,3E)-2-[(3,4-dimethylphenyl)hydrazinylidene]-3-methoxyimino-1-(4-phenylphenyl)propan-1-one
• InChI: InChI=1S/C24H23N3O2/c1-17-9-14-22(15-18(17)2)26-27-23(16-25-29-3)24(28)21-12-10-20(11-13-21)19-7-5-4-6-8-19/h4-16,26H,1-3H3/b25-16+,27-23+
• InChI Key: AFPNPWYOQBRKPC-QMNJNBOZSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NN=C(C=NOC)C(=O)C2=CC=C(C=C2)C3=CC=CC=C3)C
• Isomeric SMILES: CC1=C(C=C(C=C1)N/N=C(\C=N\OC)/C(=O)C2=CC=C(C=C2)C3=CC=CC=C3)C
• Molecular Formula: C24H23N3O2
• Molecular Weight: 385.5 g/mol

Description

(2E,3E)-1-{[1,1'-biphenyl]-4-yl}-2-[2-(3,4-dimethylphenyl)hydrazin-1-ylidene]-3-(methoxyimino)propan-1-one is a useful research compound. Its molecular formula is C24H23N3O2 and its molecular weight is 385.467. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Computational Analysis

The molecular structure and properties of various chemical compounds, including those resembling the queried compound, have been studied extensively. Nycz et al. (2011) utilized techniques like FTIR, UV-Vis, multinuclear NMR spectroscopy, single-crystal X-ray diffraction, and density functional theory (DFT) to characterize cathinones, providing insights into bond lengths, angles, and electronic spectra. Similarly, Alphonsa et al. (2016) synthesized a specific compound and performed a comprehensive analysis using techniques like FT-IR, FT-Raman, NMR, and DFT, offering insights into vibrational frequencies, molecular electrostatic potential, and frontier molecular orbitals. These studies contribute to understanding the molecular structure and electronic properties of complex compounds through experimental and computational approaches Nycz et al., 2011 & Alphonsa et al., 2016.

Synthesis and Characterization of Complex Molecules

Research has also focused on synthesizing and characterizing complex molecules. Mizuno et al. (2006) achieved the synthesis of specific metabolites through novel synthetic routes, highlighting the significance of protective groups in high-yield synthesis. Patricio-Rangel et al. (2019) synthesized ZnII complexes, revealing the impact of molecular geometry and weak interactions on stability. Furthermore, Shaaban et al. (2010) explored the synthesis of various heterocyclic derivatives through reactions with different nucleophiles, contributing to the field of synthetic organic chemistry Mizuno et al., 2006, Patricio-Rangel et al., 2019, & Shaaban et al., 2010.

Advanced Material and Drug Development

Advanced material and drug development research also utilize similar complex compounds. Salian et al. (2018) synthesized chalcone derivatives and analyzed their structure using techniques like FT-IR, X-ray diffraction, and Hirshfeld surface analysis. These studies aid in understanding the properties and potential applications of these materials in various fields Salian et al., 2018.